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  4. 5-[(3,4-Dichlorophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
5-[(3,4-Dichlorophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 5-[(3,4-Dichlorophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 351162-55-5
VCID: VC0430802
InChI: InChI=1S/C26H24Cl2N2O2S2/c1-26(2)13-18-21(14-32-26)34-23-22(18)24(31)30(11-10-16-6-4-3-5-7-16)25(29-23)33-15-17-8-9-19(27)20(28)12-17/h3-9,12H,10-11,13-15H2,1-2H3
SMILES: CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC(=C(C=C4)Cl)Cl)CCC5=CC=CC=C5)C
Molecular Formula: C26H24Cl2N2O2S2
Molecular Weight: 531.5g/mol

5-[(3,4-Dichlorophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 351162-55-5

Main Products

VCID: VC0430802

Molecular Formula: C26H24Cl2N2O2S2

Molecular Weight: 531.5g/mol

5-[(3,4-Dichlorophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 351162-55-5

CAS No. 351162-55-5
Product Name 5-[(3,4-Dichlorophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C26H24Cl2N2O2S2
Molecular Weight 531.5g/mol
IUPAC Name 5-[(3,4-dichlorophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C26H24Cl2N2O2S2/c1-26(2)13-18-21(14-32-26)34-23-22(18)24(31)30(11-10-16-6-4-3-5-7-16)25(29-23)33-15-17-8-9-19(27)20(28)12-17/h3-9,12H,10-11,13-15H2,1-2H3
Standard InChIKey YAQPVLUQSZXGSV-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC(=C(C=C4)Cl)Cl)CCC5=CC=CC=C5)C
Canonical SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC(=C(C=C4)Cl)Cl)CCC5=CC=CC=C5)C
PubChem Compound 3755711
Last Modified Nov 11 2021
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